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Compound of Interest

2-Chloroethcathinone
Compound Name:

(hydrochloride)
CAS No.: 879660-23-8
Cat. No.: B593767

Get Quote

An In-depth Technical Guide to 2-Chloroethcathinone Hydrochloride

This technical guide provides a comprehensive overview of 2-Chloroethcathinone
hydrochloride (2-CEC), a synthetic cathinone of interest to researchers, scientists, and drug
development professionals. This document delves into its chemical identity, synthesis,
analytical characterization, and known toxicological profile, grounding all information in
authoritative scientific sources.

Introduction and Chemical Identity

2-Chloroethcathinone, commonly known as 2-CEC, is an analytical reference standard
structurally categorized as a synthetic cathinone. Synthetic cathinones are a class of new
psychoactive substances (NPS) designed to mimic the effects of controlled stimulants like
amphetamines and cocaine. As a member of this class, 2-CEC is primarily utilized in forensic
and research applications to facilitate the identification and characterization of seized materials
and to understand the pharmacology of emerging designer drugs. While its metabolism and
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excretion have been reported, its physiological and toxicological properties remain largely
unknown.

The hydrochloride salt form enhances the compound's stability and solubility, making it suitable
for laboratory use.

Core Ildentifiers and Properties

The fundamental chemical and physical properties of 2-Chloroethcathinone hydrochloride are
summarized below for quick reference.

Identifier Value Source(s)
CAS Number 879660-23-8
1-(2-chlorophenyl)-2-
IUPAC Name (ethylamino)propan-1-
one;hydrochloride
Synonyms 2-CEC, o-Chlorocathinone

Molecular Formula

C11H14CINO « HCI

Formula Weight

248.15 g/mol (or 248.2)

Crystalline solid, Off-white

Appearance
powder
Purity >98%
ZLOQLMSNDDSORZ-
InChl Key
UHFFFAOYSA-N
O=C(C(NCC)C)C1=C(ChC=C
SMILES
c=C1i.Cl
B DMSO: 30 mg/ml, Ethanol: 30
Solubility

mg/ml, PBS (pH 7.2): 10 mg/ml

Synthesis Pathway
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The synthesis of 2-Chloroethcathinone, like many other synthetic cathinones, typically follows a
multi-step chemical process that can be adapted from established methods for similar
compounds. A common and illustrative pathway involves the bromination of a substituted
propiophenone followed by a nucleophilic substitution with the desired amine and subsequent
conversion to its hydrochloride salt.

Causality of Experimental Choices:

e Bromination: The first step involves creating a more reactive intermediate. The a-
bromoketone is an excellent electrophile, readily susceptible to nucleophilic attack by an
amine in the subsequent step. Using an acid catalyst like HBr facilitates the enolization of the
ketone, which is necessary for the bromination to occur at the alpha-carbon.

» Nucleophilic Substitution: Ethylamine is introduced to form the core cathinone structure. This
reaction displaces the bromine atom. The use of a base (or excess amine) is often required
to neutralize the HBr formed during the reaction, driving the equilibrium towards the product.

o Acid Precipitation: The final free base is often an oil or difficult to purify. Converting it to the
hydrochloride salt by adding hydrochloric acid allows for purification through recrystallization,
yielding a stable, crystalline solid that is easier to handle and weigh accurately for analytical
standards.
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General Synthesis Workflow for 2-CEC
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GC-MS Analytical Workflow
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e To cite this document: BenchChem. [2-Chloroethcathinone hydrochloride CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593767/docs#2-chloroethcathinone-hydrochloride-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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